molecular formula C16H8BrClN2OS2 B2602454 N-(6-bromo-1,3-benzothiazol-2-yl)-3-chloro-1-benzothiophene-2-carboxamide CAS No. 330201-88-2

N-(6-bromo-1,3-benzothiazol-2-yl)-3-chloro-1-benzothiophene-2-carboxamide

Cat. No. B2602454
CAS RN: 330201-88-2
M. Wt: 423.73
InChI Key: YKTBUMRUZKBQDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(6-bromo-1,3-benzothiazol-2-yl)-3-chloro-1-benzothiophene-2-carboxamide, also known as BRD0705, is a synthetic small molecule that has been developed as a potential therapeutic agent. This compound belongs to the family of benzothiazole derivatives and has been studied for its potential use in cancer treatment.

Scientific Research Applications

Antitumor Activity

The synthesis of new carboxamide derivatives and their evaluation for antitumor activities highlight the potential of such compounds in cancer research. A study demonstrated that certain derivatives exhibit significant antitumor effects, suggesting the promise of benzothiazolyl-carboxamides in developing innovative cancer therapies (Ostapiuk, Frolov, & Matiychuk, 2017).

Antimalarial Properties

Research on bromo-benzothiophene carboxamide derivatives has shown these compounds to be potent inhibitors of Plasmodium falciparum, the parasite responsible for malaria. These findings suggest a potential pathway for developing new antimalarial drugs, offering hope for more effective treatments against this deadly disease (Banerjee, Kapoor, Surolia, & Surolia, 2011).

Diuretic Activity

The synthesis and screening of biphenyl benzothiazole-2-carboxamide derivatives for diuretic activity have identified promising candidates for further development. This research opens new avenues for the creation of more effective diuretics, which are crucial for treating conditions like hypertension and edema (Yar & Ansari, 2009).

Synthesis and Reactivity Studies

Investigations into the synthesis and reactivity of benzothiazole derivatives provide fundamental insights into the chemical properties of these compounds. Such studies are essential for the development of new chemical entities with potential applications in drug development and other areas of chemistry (Aleksandrov et al., 2021).

properties

IUPAC Name

N-(6-bromo-1,3-benzothiazol-2-yl)-3-chloro-1-benzothiophene-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H8BrClN2OS2/c17-8-5-6-10-12(7-8)23-16(19-10)20-15(21)14-13(18)9-3-1-2-4-11(9)22-14/h1-7H,(H,19,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YKTBUMRUZKBQDD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=C(S2)C(=O)NC3=NC4=C(S3)C=C(C=C4)Br)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H8BrClN2OS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

423.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.